Cas no 781622-17-1 ([(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate)

• Product Name: [(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate
• CAS No: 781622-17-1
• MF: C₁₈H₁₉N₃O₆S
• MW: 405.424963235855
• CID: 5790343
• PubChem ID: 5962627
• Update Time: 2025-08-03

[(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

• SR-01000057648-1
• EN300-26601549
• [(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate
• 781622-17-1
• SR-01000057648

• Inchi： 1S/C18H19N3O6S/c1-21-10-5-8-15(21)18(24)20-16(22)13-27-17(23)12-19-28(25,26)11-9-14-6-3-2-4-7-14/h2-11,19H,12-13H2,1H3,(H,20,22,24)/b11-9+
• InChI Key： VEIISHBKBWGLPI-PKNBQFBNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC(=O)OCC(NC(C1=CC=CN1C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 405.09945651g/mol
• Monoisotopic Mass: 405.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 132Ų

Additional information on [(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate

Compound CAS No. 781622-17-1: [(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate

The compound with CAS number 781622-17-1, named [(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyrrole ring, a carbonyl group, and a sulfonamide moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrrole-containing compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The (1-methyl-1H-pyrrole-2-carbonyl) group in this compound has been shown to enhance bioavailability and stability in physiological conditions. Additionally, the sulfonamide moiety is known for its role in modulating pharmacokinetic properties, making this compound a promising candidate for drug development.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and protection/deprotection steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining product quality.

In terms of applications, [(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate has shown potential in the development of novel pharmaceutical agents. Its ability to act as a scaffold for bioactive molecules makes it valuable in the design of inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders. Furthermore, its structural versatility allows for modifications that can tailor its properties for specific therapeutic purposes.

Recent advancements in computational chemistry have enabled detailed studies of this compound's molecular interactions. Molecular docking simulations have revealed its binding affinity towards various protein targets, providing insights into its mechanism of action. These findings have been corroborated by experimental studies, further validating its potential as a lead compound in drug discovery.

The compound's stability under different environmental conditions has also been extensively investigated. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis, making it suitable for long-term storage and use in diverse chemical processes. Its compatibility with various solvents has further enhanced its utility in both laboratory and industrial settings.

In conclusion, [(1-methyl-1H-pyrrole-2-carbonyl)carbamoyl]methyl 2-(2-phenylethenesulfonamido)acetate represents a significant advancement in organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in the development of innovative chemical products and therapeutic agents. As research continues to uncover new applications and optimizations, this compound is poised to make a lasting impact on the field.